N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C18H21N3O2S/c1-11-10-15(14(4)23-11)18(22)19-7-8-21-13(3)17(12(2)20-21)16-6-5-9-24-16/h5-6,9-10H,7-8H2,1-4H3,(H,19,22)
• InChI Key: VHGBCQRJCBXHPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCCN2C(=C(C(=N2)C)C3=CC=CS3)C
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.
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Scientific Research Applications

Novel Heterocyclic Compound Synthesis

Research on compounds with structural similarities to N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide focuses on synthesizing novel heterocyclic compounds. These compounds often demonstrate promising biological activities, making them of interest in the development of new therapeutic agents. For example, the synthesis and crystal structure analysis of pyrazole and thiophene derivatives reveal the importance of heterocyclic compounds in drug design and development due to their diverse pharmacological properties (Prabhuswamy et al., 2016).

Biological Activity Exploration

The exploration of biological activities of heterocyclic compounds similar to the subject compound includes studies on their antibacterial, antifungal, antiviral, and anticancer properties. These activities are attributed to the structural features of the compounds, such as the presence of pyrazole, thiophene, and carboxamide groups, which are known to influence the interaction with biological targets. For instance, the development of novel fungicides, like penthiopyrad, showcases the potential of such compounds in agriculture and disease control (Yanase et al., 2013).

Anticancer Research

Research into the anticancer properties of related compounds highlights the potential application of this compound in oncology. The synthesis and biological evaluation of novel pyrazolopyrimidine derivatives, for instance, demonstrate significant effects against various cancer cell lines, suggesting that similar compounds could be explored for their anticancer activities (Rahmouni et al., 2016).